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Compound of Interest

Compound Name: Methyl piliformate

Cat. No.: B15548425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl formate (HCOOCH₃) is a versatile and economically significant C1 building block in

organic synthesis.[1] As the methyl ester of formic acid, it serves as a valuable reagent for

formylation, carbonylation, and other essential transformations. Its high vapor pressure and

ethereal odor are characteristic physical properties.[2] This document provides detailed

application notes and protocols for the use of methyl formate as a reagent in key organic

reactions, including data summaries, experimental procedures, and mechanistic diagrams to

facilitate its application in research and development.

N-Formylation of Amines
The N-formylation of amines is a fundamental transformation in organic chemistry, yielding

formamides that are crucial intermediates in the synthesis of pharmaceuticals and other fine

chemicals.[3] Methyl formate offers an efficient and straightforward approach for this

conversion, often catalyzed by a strong, non-nucleophilic base.
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The use of the organocatalyst 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) allows for the efficient

N-formylation of both primary and secondary amines with methyl formate under mild, room

temperature conditions.[3][4]

Quantitative Data Summary

Entry
Amine
Substrate

Catalyst
Loading
(mol%)

Solvent Time (h) Yield (%)

1 Morpholine 5

Methyl

Formate

(neat)

2 >95

2 Piperidine 5

Methyl

Formate

(neat)

2 >95

3 Aniline 10

Methyl

Formate

(neat)

24 ~70

4 Benzylamine 5

Methyl

Formate

(neat)

4 >95

5
Di-n-

butylamine
5

Methyl

Formate

(neat)

6 >95

Experimental Protocol: N-Formylation of Morpholine

Materials:

Morpholine (1.0 eq)

Methyl Formate (used as solvent and reagent)

1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) (0.05 eq)
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Anhydrous diethyl ether

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

To a round-bottom flask containing a magnetic stir bar, add morpholine (1.0 eq).

Add an excess of methyl formate to the flask to act as both the solvent and the formylating

agent.

Add TBD (0.05 eq) to the stirred solution at room temperature.

Continue stirring the reaction mixture at room temperature for 2 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, remove the excess methyl formate under reduced pressure using a rotary

evaporator.

Dissolve the residue in diethyl ether and wash with water to remove the TBD catalyst.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude N-formylmorpholine.

The product can be further purified by distillation or chromatography if necessary.

Reaction Mechanism
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TBD-catalyzed N-formylation of an amine with methyl formate.

Formylation of Ketones (Claisen Condensation)
Methyl formate can be used to introduce a formyl group at the α-position of a ketone through a

Claisen condensation reaction. This reaction typically requires a strong base, such as sodium

methoxide, to generate the ketone enolate, which then acts as a nucleophile. The product of

this reaction is an α-formyl ketone, which is a valuable intermediate in the synthesis of various

heterocyclic compounds.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15548425/docs?utm_src=pdf-body-img#application-notes-and-protocols-methyl-formate-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Entry
Ketone
Substrate

Base Solvent
Temperatur
e (°C)

Yield (%)

1 Acetone
Sodium

Methoxide

Methyl

Formate

(excess)

10-15 High

2
Cyclohexano

ne

Sodium

Methoxide
Diethyl Ether Reflux ~75

3
Acetophenon

e

Sodium

Hydride
Benzene 25 ~80

4 2-Butanone
Sodium

Methoxide
Diethyl Ether Reflux ~65

Experimental Protocol: Synthesis of 2-Formylcyclohexanone

Materials:

Cyclohexanone (1.0 eq)

Methyl Formate (1.2 eq)

Sodium Methoxide (1.1 eq)

Anhydrous diethyl ether

Aqueous hydrochloric acid (1 M)

Saturated aqueous sodium bicarbonate

Brine

Anhydrous magnesium sulfate

Three-necked round-bottom flask

Dropping funnel
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Reflux condenser

Magnetic stirrer and stir bar

Ice bath

Procedure:

Set up a three-necked round-bottom flask with a dropping funnel, a reflux condenser, and a

magnetic stir bar. Ensure all glassware is oven-dried.

To the flask, add sodium methoxide (1.1 eq) and anhydrous diethyl ether. Cool the

suspension in an ice bath.

In the dropping funnel, prepare a solution of cyclohexanone (1.0 eq) and methyl formate (1.2

eq) in anhydrous diethyl ether.

Add the cyclohexanone/methyl formate solution dropwise to the stirred suspension of sodium

methoxide over a period of 30 minutes, maintaining the temperature below 10°C.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature. Stir for an additional 2 hours.

Cool the reaction mixture again in an ice bath and cautiously quench by the slow addition of

1 M aqueous hydrochloric acid until the mixture is acidic.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with saturated aqueous sodium bicarbonate, followed

by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 2-formylcyclohexanone.

The product can be purified by vacuum distillation.

Reaction Workflow
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Start Materials:
- Ketone

- Methyl Formate
- Sodium Methoxide

Enolate Formation
(Base-mediated)

Nucleophilic Attack
on Methyl Formate

Elimination of
Methoxide

Acidic Workup

α-Formyl Ketone

 

R-MgX
(Grignard Reagent)

Nucleophilic Addition

HCOOCH3
(Methyl Formate)

Hemiacetal Intermediate

Hydrolysis
(H3O+)

R-CHO
(Aldehyde) MgX(OH) + CH3OH

Reactants:
- Dimethylamine
- Methyl Formate

Aminolysis Reaction

Conditions:
- 80-100°C
- Pressure

Products:
- Dimethylformamide (DMF)

- Methanol

Purification:
Fractional Distillation Pure DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15548425?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_scale_Synthesis_of_Formamides.pdf
https://www.researchgate.net/publication/239176174_Catalytic_reaction_of_methyl_formate_with_amines_to_formamides
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270999/
https://www.dsir.gov.in/sites/default/files/2019-12/tsr104.pdf
https://www.benchchem.com/product/b15548425/docs#application-notes-and-protocols-methyl-formate-in-organic-synthesis
https://www.benchchem.com/product/b15548425/docs#application-notes-and-protocols-methyl-formate-in-organic-synthesis
https://www.benchchem.com/product/b15548425/docs#application-notes-and-protocols-methyl-formate-in-organic-synthesis
https://www.benchchem.com/product/b15548425/docs#application-notes-and-protocols-methyl-formate-in-organic-synthesis
https://www.benchchem.com/product/b15548425?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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